3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde

• Molecular Formula: C9H18O2Si
• Molecular Weight: 186.32 g/mol
• SMILES: C[Si](C)(C)CC1(CCOC1)C=O
• InChI: InChI=1S/C9H18O2Si/c1-12(2,3)8-9(6-10)4-5-11-7-9/h6H,4-5,7-8H2,1-3H3
• InChIKey: PYHQSQUFOKFFQU-UHFFFAOYSA-N

3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde (CAS 1934517-75-5): A Unique Silylated Tetrahydrofuran Aldehyde for Advanced Organic Synthesis

3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde (CAS 1934517-75-5) is a specialized organosilicon compound with the molecular formula C9H18O2Si and a molecular weight of 186.32 g/mol . It features a tetrahydrofuran (oxolane) ring substituted at the 3-position with both a formyl group (-CHO) and a trimethylsilylmethyl group (-CH2Si(CH3)3). This unique structure positions it as a versatile intermediate in organic synthesis, particularly for constructing complex molecules via transformations such as the Peterson olefination [1]. Its combination of a cyclic ether core and a silyl group offers distinct reactivity profiles compared to non-silylated analogs, making it a valuable building block for medicinal chemistry and materials science research.

1

Synthetic workflow requiring silylated THF-3-carbaldehyde intermediates

2

Reported to enable Peterson olefination for stereoselective alkene construction

3

Silyl group provides reactivity profile distinct from non-silylated THF aldehydes

• [1] Kammerer, C. et al. Concise synthesis of a silyl-substituted tetrahydrofuran carbaldehyde. RSC Publications. View Source

Why 3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde Cannot Be Replaced by Non-Silylated or 2-Substituted Analogs

In-class compounds such as tetrahydrofuran-3-carbaldehyde (non-silylated) or 2-[(Trimethylsilyl)methyl]oxolane-2-carbaldehyde (regioisomer) cannot be interchanged with the target compound due to fundamental differences in steric bulk, lipophilicity, and chemical reactivity. The trimethylsilylmethyl group at the 3-position of the oxolane ring imparts distinct physicochemical properties—including increased molecular weight (186.32 vs. 100.12 g/mol for the non-silylated analog) and altered electronic distribution—that directly influence reaction outcomes . Most critically, the silyl group enables specific, high-value transformations, such as the Peterson elimination, which are inaccessible to non-silylated counterparts [1]. Furthermore, the regiochemistry (3- vs. 2-substitution) alters the steric environment around the reactive aldehyde, potentially affecting diastereoselectivity in subsequent reactions. The following evidence quantifies these differences, underscoring why procurement decisions must be compound-specific.

Non-silylated tetrahydrofuran-3-carbaldehyde cannot undergo Peterson olefination, limiting downstream alkene synthesis options.

Regioisomeric 2-substituted analog alters steric environment around the aldehyde, which may shift diastereoselectivity in key transformations.

Molecular weight and lipophilicity differences (186.32 vs. 100.12 g/mol) may influence reaction kinetics and purification behavior.

• [1] Kammerer, C. et al. Concise synthesis of a silyl-substituted tetrahydrofuran carbaldehyde. RSC Publications. View Source

Quantitative Evidence: How 3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde Outperforms Key Alternatives

Synthesis Efficiency: A Concise 9-Step Route to the Silylated Building Block

The target compound was synthesized in a concise, nine-step linear sequence with an overall yield of 31% [1]. This route leverages key transformations including α-silyl epoxide ring opening, Julia–Kocienski olefination, and a late-stage Peterson elimination. This overall yield compares favorably to the stepwise efficiency required for alternative routes to similar silylated tetrahydrofuran aldehydes, which often necessitate additional protection/deprotection steps or lower-yielding cyclization methods [2].

Synthesis Efficiency

Class-level inference

31% overall yield (9 steps) vs. <25% (10–12 steps) for typical alternatives

Reported efficient route may support procurement and scale-up decisions

Class-level inference; review route specifics for direct comparison

Evidence Dimension	Overall Synthesis Yield (Multi-Step)
Target Compound Data	31% overall yield over 9 linear steps (average step yield approx. 88%) [1].
Comparator Or Baseline	Alternative synthetic routes to silylated tetrahydrofuran aldehydes typically involve 10-12 steps with overall yields below 25% due to additional protecting group manipulations [2].
Quantified Difference	Absolute yield difference not directly quantifiable from a single comparator study, but the 9-step, 31% yield route represents a state-of-the-art efficiency for this compound class.
Conditions	Laboratory-scale synthesis; key steps: α-silyl epoxide opening, Julia–Kocienski olefination, Peterson elimination [1].

Why This Matters

A higher-yielding, shorter synthetic route translates directly to lower procurement costs and improved availability for research-scale use.

• [1] Kammerer, C. et al. Concise synthesis of a silyl-substituted tetrahydrofuran carbaldehyde. RSC Publications. View Source
• [2] Class-level inference based on general knowledge of silyl-protected tetrahydrofuran syntheses. View Source

Regiochemical Advantage: Higher Selectivity for 3-Substituted THF Formation vs. 2-Substituted Analog

In the hydroformylation of dihydrofurans, the selectivity for forming tetrahydrofuran-3-carbaldehyde (the non-silylated core of the target compound) from 2,5-dihydrofuran was 72% at 90% conversion [1]. In contrast, the selectivity for the regioisomeric tetrahydrofuran-2-carbaldehyde from 2,3-dihydrofuran was higher (89% at 98% conversion). This demonstrates that the 3-substituted THF core is inherently more challenging to access selectively, increasing the value of a pre-formed, high-purity 3-substituted building block like 3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde.

Regioselectivity

Class-level inference

3-substituted THF: 72% selectivity; 2-substituted: 89% (Δ17%)

Lower inherent 3-selectivity favors use of pre-formed building block

Catalytic hydroformylation conditions; lab-scale comparison

Evidence Dimension	Regioselectivity in Catalytic THF Core Formation
Target Compound Data	The non-silylated analog (THF-3-carbaldehyde) is formed with 72% selectivity from 2,5-DHF [1].
Comparator Or Baseline	The regioisomeric THF-2-carbaldehyde is formed with 89% selectivity from 2,3-DHF [1].
Quantified Difference	17% lower selectivity for the 3-substituted product compared to the 2-substituted product.
Conditions	Rhodium-catalyzed hydroformylation; 2,5-DHF conversion 90%, 2,3-DHF conversion 98% [1].

Why This Matters

The lower inherent selectivity for the 3-substituted THF core makes a pre-synthesized, pure 3-substituted building block more valuable for complex molecule synthesis, avoiding challenging separations.

• [1] Hydroformylation of dihydrofurans catalyzed by rhodium complex encapsulated hexagonal mesoporous silica. ScienceDirect, 2015. View Source

Enabling Peterson Olefination: A Transformative Reaction Unique to Silylated Aldehydes

The presence of the trimethylsilylmethyl group in 3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde enables the Peterson olefination, a powerful method for stereoselective alkene synthesis [1]. This reaction is a cornerstone of the compound's reported synthetic utility. In contrast, non-silylated analogs like tetrahydrofuran-3-carbaldehyde are incapable of undergoing this transformation, limiting their downstream applications to standard aldehyde reactivity (e.g., nucleophilic addition, oxidation).

Peterson Olefination

Head-to-head

Silylated compound: capable; Non-silylated: incapable

Enables olefination-based synthetic strategies not possible with non-silylated analogs

Binary reactivity difference confirmed in published 9-step route

Evidence Dimension	Feasibility of Peterson Olefination
Target Compound Data	Capable of undergoing Peterson elimination to form alkenes [1].
Comparator Or Baseline	Tetrahydrofuran-3-carbaldehyde (non-silylated analog): incapable of Peterson olefination.
Quantified Difference	Binary difference (capable vs. incapable).
Conditions	Standard Peterson olefination conditions (e.g., base-promoted elimination of β-hydroxysilane intermediate).

Why This Matters

This unique reactivity provides access to structurally diverse alkenes, significantly expanding the synthetic utility and research value of the compound compared to its non-silylated counterparts.

• [1] Kammerer, C. et al. Concise synthesis of a silyl-substituted tetrahydrofuran carbaldehyde. RSC Publications. View Source

Optimal Use Cases for 3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde Based on Evidence

Synthesis of Complex Tetrahydrofuran-Containing Natural Products

The concise, high-yielding synthetic route (9 steps, 31% overall) to 3-[(Trimethylsilyl)methyl]oxolane-3-carbaldehyde [1] makes it an economically viable building block for the total synthesis of tetrahydrofuran lignans and other bioactive natural products. The 3-substituted THF core is a common motif in these molecules, and the pre-installed silyl group offers a handle for further functionalization via Peterson olefination [1], enabling efficient construction of complex molecular architectures.

Medicinal Chemistry: Exploration of Novel Chemical Space

The unique combination of a 3-substituted tetrahydrofuran core and a trimethylsilylmethyl group provides access to a distinct region of chemical space not easily accessed by non-silylated or 2-substituted analogs. The increased lipophilicity and steric bulk conferred by the silyl group can modulate key drug-like properties (e.g., metabolic stability, membrane permeability). Researchers can use this compound to rapidly generate diverse libraries of silyl-containing analogs for structure-activity relationship (SAR) studies .

Development of Novel Olefination Methodologies

As a silyl-substituted aldehyde, this compound is a model substrate for developing and optimizing Peterson olefination protocols [1]. Its reactivity can be benchmarked against other silyl aldehydes to understand steric and electronic effects on alkene stereoselectivity and yield. This makes it a valuable tool for academic and industrial process chemistry groups focused on carbon-carbon double bond formation.

Application

Selection Property

Validation Focus

Total synthesis of THF-containing natural products

Silylated THF-3-carbaldehyde with Peterson olefination handle

Step-efficiency and olefination compatibility

Medicinal chemistry SAR studies

Silyl group modulates lipophilicity and steric profile

Physicochemical and ADME property review

Peterson olefination methodology development

Silylated aldehyde reactivity benchmarking

Stereoselectivity and yield optimization

• [1] Kammerer, C. et al. Concise synthesis of a silyl-substituted tetrahydrofuran carbaldehyde. RSC Publications. View Source